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Compound of Interest

Compound Name: 7-Bromo-2-methyl-1-indanone

Cat. No.: B3049637

An In-depth Technical Guide to 7-Bromo-2-methyl-1-indanone: Synthesis, Characterization,
and Application

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 7-Bromo-2-methyl-1-indanone, a pivotal
intermediate in contemporary organic synthesis and drug discovery. We will dissect its
fundamental properties, delineate a robust synthetic pathway, and explore its utility as a
versatile scaffold for complex molecular architectures. This document is intended for
researchers, chemists, and professionals in the pharmaceutical and chemical industries who
require a comprehensive understanding of this key building block.

Core Molecular Profile and Physicochemical
Properties

7-Bromo-2-methyl-1-indanone (CAS No. 213381-43-2) is a halogenated derivative of 2-
methyl-1-indanone.[1] The indanone core, a fused bicyclic system of benzene and
cyclopentanone, is a privileged structure found in numerous natural products and
pharmacologically active compounds.[1] The strategic placement of a bromine atom at the 7-
position and a methyl group at the 2-position provides distinct reactive handles that are
instrumental for its role as a versatile synthetic intermediate.[1]

Chemical Structure
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The structural framework of 7-Bromo-2-methyl-1-indanone is foundational to its chemical
behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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